Cas no 2240-02-0 ((3As,3bS,5aS,6S,8aS,8bR,10aS)-6-hydroxy-3a,5a,6-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]inden-2-one)

(3As,3bS,5aS,6S,8aS,8bR,10aS)-6-hydroxy-3a,5a,6-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]inden-2-one structure
2240-02-0 structure
Product name:(3As,3bS,5aS,6S,8aS,8bR,10aS)-6-hydroxy-3a,5a,6-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]inden-2-one
CAS No:2240-02-0
MF:C19H30O2
MW:290.440306186676
CID:2655559

(3As,3bS,5aS,6S,8aS,8bR,10aS)-6-hydroxy-3a,5a,6-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]inden-2-one Chemical and Physical Properties

Names and Identifiers

    • 17β-Hydroxy-17α-methyl-A-nor-5α-androstan-2-one
    • (3As,3bS,5aS,6S,8aS,8bR,10aS)-6-hydroxy-3a,5a,6-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroi
    • (3As,3bS,5aS,6S,8aS,8bR,10aS)-6-hydroxy-3a,5a,6-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]inden-2-one
    • Inchi: 1S/C19H30O2/c1-17-11-13(20)10-12(17)4-5-14-15(17)6-8-18(2)16(14)7-9-19(18,3)21/h12,14-16,21H,4-11H2,1-3H3/t12-,14+,15-,16-,17-,18-,19-/m0/s1
    • InChI Key: ZOBNQQJFSSRGQM-UBSPYCGRSA-N
    • SMILES: O[C@@]1(C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC(C[C@@H]3CC[C@@H]21)=O

Computed Properties

  • Exact Mass: 290.225
  • Monoisotopic Mass: 290.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3

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